Cas no 1638771-05-7 (7-chloro-2-iodo-3H-imidazo[4,5-b]pyridine)

• Product Name: 7-chloro-2-iodo-3H-imidazo[4,5-b]pyridine
• CAS No: 1638771-05-7
• MF: C₆H₃ClIN₃
• MW: 279.465591669083
• CID: 6793612
• PubChem ID: 131189976
• Update Time: 2025-06-08

7-chloro-2-iodo-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• SB17612
• 1638771-05-7
• 7-chloro-2-iodo-3H-imidazo[4,5-b]pyridine

• Inchi： 1S/C6H3ClIN3/c7-3-1-2-9-5-4(3)10-6(8)11-5/h1-2H,(H,9,10,11)
• InChI Key： RETMCUHKVXHTCS-UHFFFAOYSA-N
• SMILES： IC1=NC2=C(C(=CC=N2)Cl)N1

Computed Properties

• Exact Mass: 278.90602g/mol
• Monoisotopic Mass: 278.90602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Additional information on 7-chloro-2-iodo-3H-imidazo[4,5-b]pyridine

Introduction to 7-Chloro-2-Iodo-3H-Imidazo[4,5-b]Pyridine (CAS No. 1638771-05-7)

7-Chloro-2-iodo-3H-imidazo[4,5-b]pyridine (CAS No. 1638771-05-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 7-chloro-2-iodo-3H-imidazo[4,5-b]pyridine.

Chemical Structure and Properties

The molecular formula of 7-chloro-2-iodo-3H-imidazo[4,5-b]pyridine is C₉H₆ClIN₃, with a molecular weight of 289.52 g/mol. The compound features a fused heterocyclic system consisting of an imidazole ring and a pyridine ring, with a chlorine atom at the 7-position and an iodine atom at the 2-position. This unique structural arrangement imparts specific chemical properties to the molecule, such as high reactivity and stability under various conditions. The presence of the iodine atom also makes it an excellent candidate for radiolabeling studies in medicinal chemistry.

Synthesis Methods

The synthesis of 7-chloro-2-iodo-3H-imidazo[4,5-b]pyridine has been explored through several routes, each offering different advantages in terms of yield and purity. One common method involves the reaction of 2-chloropyridine with an appropriate imidazole derivative in the presence of a coupling reagent. Another approach utilizes a multistep synthesis starting from readily available precursors, such as 2-chloropyridine and glyoxal, followed by cyclization and halogenation steps. Recent advancements in synthetic methodologies have focused on improving the efficiency and scalability of these processes to meet the growing demand for this compound in research and development.

Biological Activities

7-Chloro-2-iodo-3H-imidazo[4,5-b]pyridine has demonstrated a range of biological activities that make it a valuable tool in drug discovery. Studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival. Additionally, 7-chloro-2-iodo-3H-imidazo[4,5-b]pyridine has been found to possess antimicrobial properties, making it a potential candidate for the development of new antibiotics.

Clinical Applications and Research Advancements

The potential clinical applications of 7-chloro-2-iodo-3H-imidazo[4,5-b]pyridine are currently being investigated through preclinical studies and early-stage clinical trials. Recent research has focused on optimizing the pharmacokinetic properties of this compound to enhance its therapeutic efficacy and reduce side effects. For instance, efforts are underway to develop prodrugs that can improve the solubility and bioavailability of 7-chloro-2-iodo-3H-imidazo[4,5-b]pyridine. These advancements hold promise for translating laboratory findings into effective treatments for various diseases.

Conclusion

In conclusion, 7-chloro-2-iodo-3H-imidazo[4,5-b]pyridine (CAS No. 1638771-05-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and clinical potential, paving the way for future breakthroughs in drug discovery.